Cas no 2166015-64-9 (N-[(1R,2R)-2-Fluorocyclopentyl]cycloheptanamine)

• Product Name: N-[(1R,2R)-2-Fluorocyclopentyl]cycloheptanamine
• CAS No: 2166015-64-9
• MF: C₁₂H₂₂FN
• MW: 199.308187007904
• CID: 5048992
• Update Time: 2025-08-05

N-[(1R,2R)-2-Fluorocyclopentyl]cycloheptanamine Chemical and Physical Properties

Names and Identifiers

• N-[(1R,2R)-2-fluorocyclopentyl]cycloheptanamine
• N-[(1R,2R)-2-Fluorocyclopentyl]cycloheptanamine

• Inchi： 1S/C12H22FN/c13-11-8-5-9-12(11)14-10-6-3-1-2-4-7-10/h10-12,14H,1-9H2/t11-,12-/m1/s1
• InChI Key： PJLYYEHAAJLXQT-VXGBXAGGSA-N
• SMILES： F[C@@H]1CCC[C@H]1NC1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• XLogP3: 3.5
• Topological Polar Surface Area: 12

Additional information on N-[(1R,2R)-2-Fluorocyclopentyl]cycloheptanamine

Comprehensive Overview of N-[(1R,2R)-2-Fluorocyclopentyl]cycloheptanamine (CAS No. 2166015-64-9)

The compound N-[(1R,2R)-2-Fluorocyclopentyl]cycloheptanamine (CAS No. 2166015-64-9) is a fluorinated amine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This molecule features a cycloheptanamine backbone coupled with a fluorocyclopentyl group, which enhances its potential for diverse applications, including drug discovery and material science. Researchers are particularly interested in its stereochemistry, as the (1R,2R) configuration plays a critical role in its biological activity and interaction with target proteins.

In recent years, the demand for fluorinated compounds like N-[(1R,2R)-2-Fluorocyclopentyl]cycloheptanamine has surged, driven by their stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves metabolic resistance and binding affinity. This compound's fluorocyclopentyl moiety is a hotspot for optimization in drug design, addressing common challenges such as enzymatic degradation and poor membrane permeability. Its cycloheptanamine component further contributes to its versatility, enabling interactions with a wide range of receptors and enzymes.

The synthesis of N-[(1R,2R)-2-Fluorocyclopentyl]cycloheptanamine involves sophisticated organic chemistry techniques, including asymmetric fluorination and amine coupling reactions. These methods are frequently discussed in academic forums and industry conferences, reflecting the growing interest in scalable and sustainable synthetic routes. The compound's CAS No. 2166015-64-9 serves as a unique identifier, facilitating accurate referencing in patents, research papers, and regulatory documents. Its structural complexity also makes it a valuable candidate for computational chemistry studies, where molecular modeling can predict its behavior in biological systems.

One of the most searched questions related to this compound is: "What are the applications of N-[(1R,2R)-2-Fluorocyclopentyl]cycloheptanamine in drug development?" Current research suggests its potential as a scaffold for central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. Additionally, its fluorine atom enhances electrostatic interactions with target proteins, a feature highly sought after in kinase inhibitors and GPCR modulators. These attributes align with the broader trend of fluorine-containing drugs, which account for a significant portion of FDA-approved medications.

Another trending topic is the environmental and safety profile of fluorinated compounds. While N-[(1R,2R)-2-Fluorocyclopentyl]cycloheptanamine is not classified as hazardous, its handling requires standard laboratory precautions. Researchers often inquire about its stability under various conditions, such as pH and temperature, which are critical for storage and formulation. The compound's cycloheptane ring also raises questions about conformational flexibility and its impact on bioactivity, a subject of ongoing investigation in structural biology.

From an SEO perspective, keywords like "fluorinated amine synthesis", "CAS 2166015-64-9 uses", and "stereoselective fluorination" are highly relevant to this compound. These terms reflect the interests of chemists, pharmacologists, and material scientists who seek detailed information on its properties and applications. By addressing these queries, this article aims to provide a comprehensive resource that bridges academic knowledge and industrial relevance.

In conclusion, N-[(1R,2R)-2-Fluorocyclopentyl]cycloheptanamine (CAS No. 2166015-64-9) represents a promising avenue for scientific exploration. Its combination of fluorine and cycloheptane motifs offers a unique platform for innovation in multiple fields. As research progresses, this compound is likely to play a pivotal role in advancing both theoretical and applied chemistry, meeting the evolving needs of modern science and technology.